3-oxo-N-phenyl-2-(phenylcarbamothioyl)butanamide
Overview
Description
3-oxo-N-phenyl-2-(phenylcarbamothioyl)butanamide is a chemical compound with significant potential in various fields, including medical, environmental, and industrial research. This compound is known for its unique chemical structure and biological activity, making it a subject of interest for scientists and researchers.
Chemical Reactions Analysis
3-oxo-N-phenyl-2-(phenylcarbamothioyl)butanamide undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and specific catalysts. The major products formed from these reactions depend on the specific reaction conditions and reagents used.
Scientific Research Applications
3-oxo-N-phenyl-2-(phenylcarbamothioyl)butanamide has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions and synthesis processes. In biology, it is studied for its potential biological activity and effects on cell function and signal transduction. In medicine, it is explored for its potential therapeutic applications, including its effects on specific molecular targets and pathways. In industry, it is used in the production of various chemical products and materials.
Mechanism of Action
The mechanism of action of 3-oxo-N-phenyl-2-(phenylcarbamothioyl)butanamide involves its interaction with specific molecular targets and pathways. This compound exerts its effects by binding to specific receptors or enzymes, leading to changes in cell function and signal transduction. The exact molecular targets and pathways involved depend on the specific biological context and application.
Comparison with Similar Compounds
3-oxo-N-phenyl-2-(phenylcarbamothioyl)butanamide can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with similar chemical structures or biological activities
Conclusion
This compound is a versatile and valuable compound with significant potential in various fields of scientific research. Its unique chemical structure, biological activity, and wide range of applications make it a subject of interest for scientists and researchers. Further studies and research are needed to fully understand its potential and explore new applications.
Properties
IUPAC Name |
3-oxo-N-phenyl-2-(phenylcarbamothioyl)butanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2S/c1-12(20)15(16(21)18-13-8-4-2-5-9-13)17(22)19-14-10-6-3-7-11-14/h2-11,15H,1H3,(H,18,21)(H,19,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BIEUTXINKCVQSF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(C(=O)NC1=CC=CC=C1)C(=S)NC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)C(C(=O)NC1=CC=CC=C1)C(=S)NC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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